![molecular formula C20H14N2O4 B3724729 methyl 4-[5-(4-oxo-3,4-dihydro-2-quinazolinyl)-2-furyl]benzoate](/img/structure/B3724729.png)
methyl 4-[5-(4-oxo-3,4-dihydro-2-quinazolinyl)-2-furyl]benzoate
Overview
Description
Methyl 4-[5-(4-oxo-3,4-dihydro-2-quinazolinyl)-2-furyl]benzoate, also known as TAK-659, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of kinase inhibitors and has been shown to have a promising role in the treatment of various diseases.
Scientific Research Applications
Crystal Structure and Interactions
- 2-Methyl-3-(2-methylphenyl)-4-oxo-3,4-dihydroquinazolin-8-yl benzoate : In this derivative, both benzoate and 2-tolyl groups are nearly orthogonal to the central fused ring system, showing distinct molecular orientations and interactions in the crystal structure. This orientation suggests potential applications in molecular engineering and material science (El-Azab et al., 2012).
Mass Spectral Fragmentation Patterns
- Mass Spectral Study : Analysis of 2-methyl-3-arylquinazolin-4-ones and their derivatives reveals specific mass spectral fragmentation patterns, important for understanding the molecular structure and potential applications in analytical chemistry (Holla, Akberali, & Shivananda, 1998).
Antimicrobial Activity
- Antimicrobial Properties : Synthesized derivatives of 4-oxo-3-phenyl-3,4-dihydro quinazolin-2-yl methyl nitrite exhibit significant antibacterial and antifungal activities, indicating potential for pharmaceutical applications in combating various microbial infections (Chaitanya et al., 2017).
Application in Anticancer Drugs
- Key Intermediate for Anticancer Drugs : 2,6-Dimethyl-3,4-dihydro-4-oxo-quinazoline is identified as a crucial intermediate in the synthesis of the anticancer drug Raltitrexed, indicating its significance in medicinal chemistry (Zhang De-hua, 2009).
Crystal Structure Analysis
- Molecular Structure Analysis : The crystal structure of a related compound, methyl-3,4-dihydro-3-(p-methylphenyl)-4-oxo-2-quinazolinyl thiopropionate, provides insights into the molecular configuration, crucial for the development of materials and pharmaceuticals (Rajnikant et al., 2001).
Reactivity and Dimerization Studies
- Chemical Reactivity : Studies on the reactivity and dimerization of furan-based compounds similar to the queried chemical suggest potential applications in organic synthesis and chemical engineering (Trahanovsky et al., 1994).
Synthesis and Characterization
- New Compound Synthesis : Research involving the synthesis and characterization of substituted quinazolin-4-one derivatives sheds light on the versatility of these compounds in creating new chemical entities with potential applications in drug discovery and material science (El-Shenawy, 2017).
Analgesic and Anti-inflammatory Activities
- Biological Activities : Investigation of new 1,3,4-oxadiazole derivatives linked with quinazolin-4-one moiety reveals notable analgesic and anti-inflammatory activities, highlighting their potential in the development of new therapeutic agents (Dewangan et al., 2016).
Properties
IUPAC Name |
methyl 4-[5-(4-oxo-3H-quinazolin-2-yl)furan-2-yl]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O4/c1-25-20(24)13-8-6-12(7-9-13)16-10-11-17(26-16)18-21-15-5-3-2-4-14(15)19(23)22-18/h2-11H,1H3,(H,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKTMPOVJANRADF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C3=NC4=CC=CC=C4C(=O)N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.